N-(4-ethylphenyl)-2-nitrobenzamide

• IUPAC Name: N-(4-ethylphenyl)-2-nitrobenzamide
• InChI: InChI=1S/C15H14N2O3/c1-2-11-7-9-12(10-8-11)16-15(18)13-5-3-4-6-14(13)17(19)20/h3-10H,2H2,1H3,(H,16,18)
• InChI Key: QULBNOHQPVXULW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

N-(4-ethylphenyl)-2-nitrobenzamide, commonly known as ENB, is a chemical compound that belongs to the class of nitrobenzamides. This compound has gained attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

ENB exerts its biological activity through various mechanisms. In the case of its anticancer activity, ENB has been shown to inhibit the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and suppressing tumor growth. In the case of its antimicrobial activity, ENB has been shown to inhibit the growth of various bacteria and fungi by disrupting their cell membranes. In the case of its anti-inflammatory activity, ENB has been shown to inhibit the production of inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
ENB has been shown to have various biochemical and physiological effects. In the case of its anticancer activity, ENB has been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival. In the case of its antimicrobial activity, ENB has been shown to disrupt the cell membranes of bacteria and fungi, leading to their death. In the case of its anti-inflammatory activity, ENB has been shown to inhibit the production of various inflammatory mediators, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

ENB has various advantages and limitations for lab experiments. One of the advantages of ENB is its high purity and yield, which makes it suitable for various applications. Another advantage of ENB is its stability, which allows for long-term storage. One of the limitations of ENB is its toxicity, which requires careful handling and disposal. Another limitation of ENB is its limited solubility, which can affect its bioavailability and efficacy.

Future Directions

There are various future directions for the study of ENB. One direction is the development of more efficient and cost-effective synthesis methods. Another direction is the exploration of its potential applications in other fields, such as energy storage and catalysis. Additionally, the study of ENB's structure-activity relationship can provide insights into its biological activity and aid in the design of more potent and selective analogs. Finally, the study of ENB's pharmacokinetics and pharmacodynamics can provide valuable information for its potential use as a therapeutic agent.

Synthesis Methods

ENB can be synthesized through various methods. One of the most commonly used methods is the reaction between 4-ethylphenylamine and 2-nitrobenzoyl chloride in the presence of a base. This method yields ENB with a high purity and yield. Other methods include the reaction between 4-ethylphenylamine and 2-nitrobenzoic acid in the presence of a dehydrating agent, or the reaction between 4-ethylphenylamine and 2-nitrobenzaldehyde in the presence of a reducing agent.

Scientific Research Applications

ENB has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, ENB has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. ENB has also been studied for its potential use as a herbicide and insecticide in the agrochemical industry. In the materials science field, ENB has been used as a building block for the synthesis of various polymers and materials.